Cas no 1805252-87-2 (Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805252-87-2
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4864754
• Update Time: 2025-06-13

Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-7(16)3-6-2-5(4-12)8(11)9(15-6)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： MMYJGZGGMRCVLW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(CC(=O)OC)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate

Comprehensive Analysis of Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805252-87-2)

The compound Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805252-87-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromo, chloromethyl, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to enzymatic degradation. This characteristic aligns with the growing trend of fluorine incorporation in drug design, a topic frequently searched in academic and industrial databases.

The synthetic utility of CAS No. 1805252-87-2 extends to its role as a building block for heterocyclic compounds. Its bromo and chloromethyl substituents provide versatile handles for further functionalization, enabling the construction of complex molecular architectures. This adaptability is crucial for addressing contemporary challenges in medicinal chemistry, such as the need for targeted therapies and personalized medicine. Searches for pyridine-based intermediates and halogenated heterocycles often highlight the importance of compounds like this in modern research.

From an industrial perspective, Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate is gaining attention for its potential in agrochemical innovation. The integration of fluorine atoms into pesticide molecules has been shown to enhance their efficacy and environmental compatibility. As sustainability becomes a key focus in agriculture, researchers are exploring how this compound can contribute to the development of next-generation crop protection solutions, a topic frequently queried in scientific forums and search engines.

Quality control and scalability are critical considerations for CAS No. 1805252-87-2. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure the purity and consistency of this compound. These methods are often searched in conjunction with pyridine derivative analysis, reflecting the compound's niche yet growing relevance in fine chemical production. The ability to reproducibly synthesize and characterize this material is essential for its adoption in large-scale applications.

In conclusion, Methyl 3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate represents a compelling example of how functionalized pyridines are shaping the future of chemical research. Its multifaceted utility in drug discovery and agrochemical development, combined with the increasing interest in fluorinated compounds, positions it as a compound of significant scientific and commercial interest. As the chemical industry continues to evolve, this molecule is likely to remain at the forefront of innovation in specialty chemicals and intermediate synthesis.